[[(2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate

• Molecular Formula: C15H24N2O17P2
• Molecular Weight: 566.30 g/mol
• IUPAC Name: [[(2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate
• InChI: InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5?,6-,8+,9+,10-,11?,12?,13-,14-/m1/s1
• InChI Key: HSCJRCZFDFQWRP-TURQBXJMSA-N
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2C([C@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O[C@@H]3C([C@@H]([C@H](C(O3)CO)O)O)O)O)O
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O

Description

The compound [[2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate is a complex organic molecule. It is a derivative of uridine diphosphate, a nucleotide sugar involved in glycosylation processes. This compound plays a crucial role in various biochemical pathways, particularly in the synthesis of glycoproteins and glycolipids.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [[2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate involves multiple steps. One common method includes the phosphorylation of uridine derivatives followed by glycosylation reactions. The reaction conditions typically involve the use of phosphorylating agents such as phosphoric acid or its derivatives under controlled temperature and pH conditions .

Industrial Production Methods

Industrial production of this compound often employs enzymatic synthesis due to its specificity and efficiency. Enzymes such as uridine diphosphate-glucose pyrophosphorylase are used to catalyze the formation of the compound from uridine triphosphate and glucose-1-phosphate .

Chemical Reactions Analysis

Types of Reactions

[[2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate: undergoes various chemical reactions, including:

Oxidation: This reaction can occur at the hydroxyl groups, leading to the formation of ketones or aldehydes.

Reduction: The compound can be reduced to form different sugar derivatives.

Substitution: Nucleophilic substitution reactions can occur at the phosphate groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or alcohols. The reactions are typically carried out under mild conditions to preserve the integrity of the compound .

Major Products

The major products formed from these reactions include various phosphorylated sugars and nucleotide derivatives, which are essential in metabolic pathways .

Scientific Research Applications

[[2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate: has numerous applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex carbohydrates and glycoconjugates.

Biology: Plays a role in cell signaling and metabolism.

Medicine: Investigated for its potential in drug development, particularly in antiviral and anticancer therapies.

Industry: Utilized in the production of bioactive compounds and as a biochemical reagent.

Mechanism of Action

The compound exerts its effects by participating in glycosylation reactions, where it acts as a glycosyl donor. It interacts with specific enzymes, transferring its sugar moiety to acceptor molecules, thus forming glycosidic bonds. This process is crucial in the synthesis of glycoproteins and glycolipids, which are essential for cell structure and function .

Comparison with Similar Compounds

[[2R,3R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate: is unique due to its specific structure and function. Similar compounds include:

Uridine diphosphate glucose: Involved in glycogen synthesis.

Uridine diphosphate galactose: Plays a role in galactose metabolism.

Uridine diphosphate N-acetylglucosamine: Essential in the synthesis of glycosaminoglycans.

These compounds share similar biochemical roles but differ in their specific sugar moieties and the pathways they are involved in.